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Compound of Interest

Compound Name: Cinnzeylanol

Cat. No.: B15590405

Disclaimer: No specific Safety Data Sheet (SDS) for Cinnzeylanol (CAS No. 62394-04-1) was
publicly available at the time of this writing. This guidance is based on the chemical's identity as
a botanical extract from Cinnamomum zeylanicum (cinnamon tree) and the hazardous
properties of its primary active components, cinnamaldehyde and eugenol.[1] Procedures are
derived from safety data for Cinnamon Essential Oil, which shares these components.[2][3][4]
Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols and adhere to all local, state, and federal regulations.

Cinnzeylanol, an extract from the bark and leaves of the cinnamon tree, requires careful
handling and disposal due to the hazardous nature of its constituents.[1] The primary
components, cinnamaldehyde and eugenol, are associated with multiple health and
environmental risks.[5][6] Safety data for cinnamon leaf and bark oil indicate risks of skin
irritation, allergic skin reactions, serious eye irritation, and potential for causing genetic defects
and cancer.[2][3][4] It is also recognized as being toxic to aquatic life with long-lasting effects.

[3][4]

Hazard Summary for Cinnzeylanol and Related
Compounds

The following table summarizes the key hazards associated with the components of
Cinnzeylanol, based on data for cinnamon essential oil.
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o Source SDS
Hazard Category GHS Hazard Code Description L
Citation(s)
Health Hazards H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [3114]
May cause an allergic

H317 . : [21[3][4]
skin reaction.
Causes serious eye

H319 N [21[3][4]
irritation.
May cause respirato

H335 o Y _ P i [3]
irritation.
Suspected of causing

H341 ] [2][3]
genetic defects.

H350 May cause cancer. [2][3]

Environmental

Hazards

H411 / H412

Toxic or harmful to
aquatic life with long [3][4]
lasting effects.

Step-by-Step Disposal Protocol for Cinnzeylanol

Given the identified hazards, Cinnzeylanol and any materials contaminated with it must be

treated as hazardous waste. Do not dispose of this chemical down the drain or in regular solid

waste.

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a
laboratory coat.[2][3][4]

e Waste Segregation and Collection:

o Liquid Waste: Collect all unused Cinnzeylanol solutions and contaminated solvents in a

dedicated, properly sealed, and clearly labeled hazardous waste container. The container

must be made of a material compatible with organic extracts and solvents.
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o Solid Waste: Collect all contaminated lab materials, such as pipette tips, gloves, absorbent
pads, and empty Cinnzeylanol vials, in a separate, sealed, and clearly labeled hazardous
waste container for solids. Do not mix with non-hazardous waste.

e Waste Container Labeling:
o Label the waste container clearly with the words "Hazardous Waste."

o Identify the contents, listing "Cinnzeylanol" and any other chemicals or solvents present
in the mixture.

o Indicate the specific hazards using words or pictograms (e.g., "Toxic," "Irritant,"
"Environmental Hazard").

o Include the accumulation start date and the name of the principal investigator or laboratory
responsible.

o Storage of Waste:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

o Ensure secondary containment is in place to capture any potential leaks.
o Do not store with incompatible chemicals, such as strong oxidizing agents.[4]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Follow all institutional procedures for waste handover. Do not attempt to transport
hazardous waste off-site yourself.

Experimental Workflow and Disposal Decision
Diagram
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The following diagram illustrates the workflow for handling Cinnzeylanol, from experimental
use through to final disposal.

Experimental Phase

Begin Experiment
with Cinnzeylanol

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Cinnzeylanol in
Ventilated Area (e.g., Fume Hood)

/ Waste Generat}m\

Generate Liquid Waste Generate Solid Waste
(Unused solution, rinsates) (Contaminated gloves, tips, vials)

¢ Disposal Phase ¥

Collect in Labeled Collect in Labeled
Liquid Hazardous Waste Container Solid Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Contact EHS for
Waste Pickup

Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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